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Get Quote

The table below summarizes the key identifiers and calculated physicochemical properties of 2-

methoxybutane that are relevant for GC-MS method development. [1] [2] [3]

Property

Value

Common Name

CAS Registry Number

Molecular Formula

Average Molecular Mass

Monoisotopic Mass

Boiling Point

lonization Energy (IE)

2-Methoxybutane, Methyl sec-butyl ether [1]
6795-87-5 [3]

C5H120 [1]

88.15 Da [1]

88.088815 Da [1]

332.20 K - 334.00 K (59.05 °C - 60.85 °C) [2]

9.21 +0.07 eV [2]

GC-MS Analysis Protocol for Volatile Compounds
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This protocol is designed for the detection and identification of volatile organic compounds like 2-

methoxybutane, drawing from standard practices in the field. [4] [5] [6]

Sample Preparation

¢ Liquid Samples: Dilute the sample in a suitable volatile solvent such as dichloromethane or hexane.
A typical dilution factor is 1:100 (v/v), which should be optimized based on expected concentration. [7]
e Solid Samples: Employ techniques like Purge and Trap (P&T) for optimal recovery of volatile

analytes. The sample is mixed with water in an airtight chamber, and an inert gas (e.g., Nitrogen)

purges the volatile compounds onto an adsorbent trap. The trap is then heated to desorb the

compounds onto the GC column. [4]
¢ Use of Internal Standards: For precise quantitative analysis, use a stable isotope-labeled internal

standard if available. This standard is added to the sample immediately after extraction to correct for
losses during preparation and matrix effects during analysis. [7]

Instrumental Configuration

The table below outlines the key instrument parameters to use as a starting point. [4] [6] [7]

Component Recommended Setting Alternative / Note
GC Inlet Split or Splitless Splitless mode is preferred for trace
analysis. Split mode (with a split ratio of 10:1
to 50:1) can be used for concentrated
samples. [6]
Injection 1L Can be increased via Programmable
Volume Temperature Vaporization (PTV) for higher
sensitivity. [8]
Carrier Gas Helium Constant linear velocity mode.
GC Column Mid-polarity stationary phase (e.g., A robust, mid-polarity phase is generally
35% diphenyl / 65% dimethyl suitable.
polysiloxane) [7]
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Component

Oven

Program

Transfer Line

lonization
Method

Mass
Analyzer

Data
Acquisition

Recommended Setting

Initial 40°C (hold 2 min), ramp to
250°C at 15-20°C/min, final hold 2
min.

250°C - 280°C

Electron lonization (El) at 70 eV [4]

Quadrupole

Full Scan (e.g., m/z 40-400) for
gualitative work. Selected lon
Monitoring (SIM) for quantitation. [5]

[6]

Data Acquisition and Analysis

¢ Qualitative Analysis (Full Scan Mode):

Alternative | Note

Optimize ramp rate and temperatures for best
separation. [7]

For molecular ion confirmation, Chemical
lonization (CI) is a "soft" alternative. [4] [6]

lon Trap or Time-of-Flight (TOF) are also
common. [4] [6]

o Acquire a Total lon Chromatogram (TIC) by scanning a wide mass range. [5]

o Identify 2-methoxybutane by its retention time and by comparing its mass spectrum to a
reference library (e.g., NIST). [4] [5] [6] The NIST database contains a reference mass
spectrum for this compound (NIST MS number: 664). [3]

¢ Quantitative Analysis (Selected lon Monitoring Mode):
o For higher sensitivity, switch to SIM mode. Monitor 3-4 characteristic ions for 2-methoxybutane.

[51[7]

o The most abundant ion (base peak) is used for quantification, while the others serve as
gualifiers to confirm identity. [5] A qualifier ion ratio tolerance of £20-30% relative to a standard
is typical for confirmation. [7]

The following workflow diagram illustrates the complete analytical procedure.
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Capillary Column Transfer to MS
(Mid-polarity) (280°C)

Ionization Ion Detection
(EL, 70 eV) (Electron Multiplier)

Mass Analysis
(Quadrupole)
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Key Considerations for Method Development

¢ Sensitivity vs. Specificity: Use Full Scan for untargeted discovery and SIM for sensitive, targeted
guantitation. [5] [6]

e Confirming Molecular Weight: Standard El ionization may fragment 2-methoxybutane extensively. If
the molecular ion (m/z 88) is weak or absent, employ a soft ionization technique like Chemical
lonization (CI) to confirm the molecular weight. [4] [6]
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e Matrix Effects: For complex or "dirty" samples (e.g., biological fluids, food extracts), using a tandem
mass spectrometer (GC-MS/MS) can provide higher selectivity by reducing background
interference. [4] [6] [9]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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